methyl (E)-2-[(3-chlorobenzoyl)amino]-3-(dimethylamino)prop-2-enoate

• IUPAC Name: methyl (E)-2-[(3-chlorobenzoyl)amino]-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C13H15ClN2O3/c1-16(2)8-11(13(18)19-3)15-12(17)9-5-4-6-10(14)7-9/h4-8H,1-3H3,(H,15,17)/b11-8+
• InChI Key: KABGMCFJCTYAEU-DHZHZOJOSA-N
• Canonical SMILES: CN(C)C=C(C(=O)OC)NC(=O)C1=CC(=CC=C1)Cl
• Isomeric SMILES: CN(C)/C=C(\C(=O)OC)/NC(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol

Description

Methyl (E)-2-[(3-chlorobenzoyl)amino]-3-(dimethylamino)prop-2-enoate is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Methyl (E)-2-[(3-chlorobenzoyl)amino]-3-(dimethylamino)prop-2-enoate and its derivatives have been extensively used in the synthesis of heterocyclic systems. Research by Selič et al. (1997) showcased its utilization in preparing various heterocyclic compounds like 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones and 5H-thiazolo[3,2-a]pyrimidin-5-one, highlighting its versatility in organic synthesis. Another study by Pizzioli et al. (1998) demonstrated the compound's efficacy in generating polysubstituted heterocyclic systems, including pyrroles and pyrazoles, showcasing its importance in the synthesis of complex molecules with potential biological activities (Selič, Grdadolnik, & Stanovnik, 1997); (Pizzioli, Ornik, Svete, & Stanovnik, 1998).

Reactivity and Transformation

The reactivity and transformation of methyl (E)-2-[(3-chlorobenzoyl)amino]-3-(dimethylamino)prop-2-enoate have been explored in various contexts to synthesize novel compounds. Kralj et al. (1997) demonstrated its application in producing different heterocyclic systems, indicating the compound's flexibility and potential in creating diverse molecular structures. Zhou et al. (2010) further explored its reactivity, focusing on efficient synthesis strategies that lead to valuable chemical intermediates, underscoring the compound's utility in synthetic organic chemistry (Kralj, Hvala, Svete, Golič, & Stanovnik, 1997); (Zhou, Yu, & Pu, 2010).

Novel Compound Synthesis

Further research has demonstrated the compound's role in synthesizing novel compounds with potential applications. Studies have investigated its use in creating new heterocyclic compounds, exploring its reactivity with different nucleophiles to produce a variety of functional materials. This highlights its importance not only in synthetic organic chemistry but also in the development of new compounds with potential industrial and pharmaceutical applications (Buchholz & Hoffmann, 1991); (Moglioni et al., 2002).